Thiazole, 2-(ethylthio)-

• IUPAC Name: 2-ethylsulfanyl-1,3-thiazole
• InChI: InChI=1S/C5H7NS2/c1-2-7-5-6-3-4-8-5/h3-4H,2H2,1H3
• InChI Key: XLTNDCQBOHRNPR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=CS1
• Molecular Formula: C5H7NS2
• DSSTOX Substance ID: DTXSID40499050
• Molecular Weight: 145.3 g/mol
• CAS RN: 14527-48-1

Description

“Thiazole, 2-(ethylthio)-” is a derivative of thiazole, a five-membered heterocyclic compound. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Synthesis Analysis

Thiazole and its derivatives have been synthesized using various methods. The current review provides an overview of different methods for the synthesis of thiazole and bisthiazole derivatives. For instance, Halimehjani and coworkers reported a simple and green method for the synthesis of 2-alkylsulfanylthiazoles.

Molecular Structure Analysis

The molecular structure of thiazole has been determined by the joint analysis of data obtained from gas-phase electron diffraction (GED), microwave (MW) spectroscopy, and molecular orbital calculations. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole and its derivatives have been involved in various chemical reactions. For example, a solid was gathered and crystallized from ethanol, with a yield of 2.54 g (97%), mp: 230–232 °C.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Thiazole and its derivatives have diverse pharmacological activities, such as antibacterial, antifungal, antiviral, antihelmintic, antitumor, and anti-inflammatory effects. They have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Safety and Hazards

When handling “Thiazole, 2-(ethylthio)-”, one should avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended.